Cas no 949885-90-9 (2-Methoxyestrone-1,4,16,16-d4)

• Product Name: 2-Methoxyestrone-1,4,16,16-d4
• CAS No: 949885-90-9
• MF: C₁₉H₂₄O₃
• MW: 304.416712760925
• CID: 1065778
• Update Time: 2025-08-02

2-Methoxyestrone-1,4,16,16-d4 Chemical and Physical Properties

Names and Identifiers

• 2-Methoxyestrone-1,4,16,16-d4
• 2-Methoxyestrone-d4
• (8R,9S,13S,14S)-1,4,6-Trideuterio-3-deuteriooxy-2-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6
• 3-Hydroxy-2-methoxyestra-1,3,5(10)-trien-17-one-1,4,16,16-d4 (ACI)

• Inchi： 1S/C19H24O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-16(20)17(22-2)10-14(11)12/h9-10,12-13,15,20H,3-8H2,1-2H3/t12-,13+,15-,19-/m0/s1/i6D2,9D,10D
• InChI Key： WHEUWNKSCXYKBU-GPPUFMCXSA-N
• SMILES： C[C@@]12C(=O)C([2H])([2H])C[C@H]1[C@@H]1CCC3C([2H])=C(C(=C(C=3[C@H]1CC2)[2H])OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 462
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5

Additional information on 2-Methoxyestrone-1,4,16,16-d4

2-Methoxyestrone-1,4,16,16-d4: A Comprehensive Overview

The compound with CAS No. 949885-90-9, commonly referred to as 2-Methoxyestrone-1,4,16,16-d4, is a highly specialized molecule that has garnered significant attention in the fields of pharmacology and analytical chemistry. This compound is a derivative of estrone, a naturally occurring steroid hormone, with specific modifications that enhance its utility in research and therapeutic applications. The d4 designation indicates the presence of four deuterium atoms at specific positions in the molecule, which are strategically incorporated to facilitate isotopic labeling studies.

2-Methoxyestrone-1,4,16,16-d4 is particularly valued for its role in stable isotope labeling (SIL), a technique widely used in metabolomics and proteomics to track and quantify biomolecules under various experimental conditions. The incorporation of deuterium atoms at positions 1, 4, 16, and 16 provides a unique isotopic signature that allows researchers to distinguish between endogenous and exogenous compounds during mass spectrometry analysis. This feature makes it an invaluable tool in studying drug metabolism and pharmacokinetics.

Recent advancements in mass spectrometry have further highlighted the importance of 2-Methoxyestrone-1,4,16,16-d4 in precision medicine. Researchers have utilized this compound to investigate the metabolic pathways of estrone derivatives in both preclinical models and human subjects. For instance, studies published in *Analytical Chemistry* have demonstrated how this compound aids in identifying key metabolites and their transformations within complex biological systems.

In addition to its role in research, 2-Methoxyestrone-1,4,16,16-d4 has potential applications in diagnostic tools and therapeutic development. Its ability to serve as a tracer molecule enables precise monitoring of hormone levels in clinical settings. This capability is particularly relevant given the growing emphasis on personalized healthcare and the need for accurate biomarkers to guide treatment decisions.

The synthesis of 2-Methoxyestrone-1,4,16,16-d4 involves advanced chemical methodologies to ensure high purity and isotopic enrichment. The process typically includes multi-step reactions with rigorous quality control measures to meet the stringent requirements of modern analytical techniques. Such meticulous synthesis ensures that the compound maintains its integrity during experiments and provides reliable results.

Moreover, recent studies have explored the environmental implications of stable isotope-labeled compounds like 2-Methoxyestrone-1,4,d8 (a related compound). These investigations aim to assess their biodegradation patterns and potential ecological impacts. While 2-Methoxyestrone-1,d8 exhibits similar metabolic behavior to its non-labeled counterpart under controlled conditions, understanding these dynamics is crucial for ensuring sustainable practices in research and industry.